1-Methyl-2-oxoindoline-5-sulfonyl chloride

Specification

• CAS No.: 166883-20-1
• Molecular Formula: C9H8ClNO3S
• Molecular Weight: 245.68 g/mol
• IUPAC Name: 1-methyl-2-oxo-3H-indole-5-sulfonyl chloride
• Standard InChI: InChI=1S/C9H8ClNO3S/c1-11-8-3-2-7(15(10,13)14)4-6(8)5-9(11)12/h2-4H,5H2,1H3
• Standard InChI Key: YFRKJJDSYAKRAU-UHFFFAOYSA-N
• SMILES: CN1C(=O)CC2=C1C=CC(=C2)S(=O)(=O)Cl
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)S(=O)(=O)Cl

Introduction

1-Methyl-2-oxoindoline-5-sulfonyl chloride, with the CAS number 166883-20-1, is a chemical compound that belongs to the class of indoline derivatives. It is characterized by its molecular formula C₉H₈ClNO₃S and molecular weight of approximately 245.68 g/mol. This compound is used in various chemical syntheses due to its reactive sulfonyl chloride group, which can participate in nucleophilic substitution reactions.

Synthesis and Applications

1-Methyl-2-oxoindoline-5-sulfonyl chloride is synthesized through a series of reactions involving indoline derivatives. Its applications are primarily in organic synthesis, where it serves as a building block for more complex molecules. The compound's reactivity allows it to be used in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals.

Hazards:

• Toxicity: Harmful by inhalation, in contact with skin, and if swallowed.

• Corrosive: Classified as a corrosive substance, requiring proper protective equipment during handling.

First Aid Measures:

• Skin Contact: Wash with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Flush eyes with water for at least 15 minutes. Seek medical attention if irritation persists.

• Inhalation: Remove to fresh air. Seek medical attention if symptoms persist.

• Ingestion: Wash out mouth with water. Seek medical attention immediately.

Storage and Disposal:

• Storage: Store in tightly closed containers.

• Disposal: Dispose of as special waste, following local regulations.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
1-Methyl-2-oxoindoline-5-sulfonyl chloride	C₉H₈ClNO₃S	245.68	166883-20-1
2-Oxoindoline-5-sulfonyl chloride	C₈H₆ClNO₃S	231.65	199328-31-9

Both compounds are sulfonyl chlorides but differ in the presence of a methyl group in the 1-Methyl-2-oxoindoline derivative, which affects their reactivity and physical properties.

Research Findings